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Compound of Interest

Compound Name: 5-Hexynoic acid

Cat. No.: B1207188 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, procedural guidance

for the safe use of 5-Hexynoic acid, a corrosive and hazardous compound.

Chemical Properties and Hazards

5-Hexynoic acid is a clear, yellow liquid that is classified as a corrosive material.[1][2] It can

cause severe skin burns, serious eye damage, and is harmful if swallowed, inhaled, or

absorbed through the skin.[1][2][3] Due to these hazards, strict adherence to safety protocols is

essential.

Property Value Source

Molecular Formula C6H8O2 [1]

Molecular Weight 112.13 g/mol [1][4]

Boiling Point 224-225 °C at 760 mmHg [1][3][4]

Density 1.016 g/mL at 25 °C [1][4]

Flash Point 110 °C (230 °F) [1][3][4]

Signal Word Warning [4]

Hazard Statements
H314, H315, H319, H332,

H335
[2][4][5]
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Operational Plan: Handling 5-Hexynoic Acid
A systematic approach is crucial when working with 5-Hexynoic acid to minimize exposure

and prevent accidents.

1. Engineering Controls:

Always handle 5-Hexynoic acid in a properly functioning chemical fume hood.[1][3][6]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1][3][6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards.[7]

A face shield should be worn in addition to goggles when there is a significant risk of

splashing.[7][8]

Skin Protection:

Wear chemical-resistant gloves (nitrile gloves are generally suitable for incidental contact,

but the specific glove type should be chosen based on the task and exposure level).[7]

A lab coat or chemical-resistant apron is required to protect against skin contact.[7]

Do not wear open-toed shoes in the laboratory.[7]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors should be used.[1]

3. Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not inhale vapors or mists.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1207188?utm_src=pdf-body
https://www.benchchem.com/product/b1207188?utm_src=pdf-body
https://www.benchchem.com/product/b1207188?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/10602.pdf
https://www.fishersci.com/store/msds?partNumber=AC383700010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2513203&productDescription=5-HEXYNOIC+ACID%2C+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10602.pdf
https://www.fishersci.com/store/msds?partNumber=AC383700010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2513203&productDescription=5-HEXYNOIC+ACID%2C+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.denios.ca/resources/denios-magazine/navigating-corrosive-substances
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/corrosives.html
https://pim-resources.coleparmer.com/sds/10602.pdf
https://pim-resources.coleparmer.com/sds/10602.pdf
https://pim-resources.coleparmer.com/sds/10602.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When diluting, always add the acid to water slowly, never the other way around, to prevent a

violent exothermic reaction.[9][10]

Use corrosion-resistant containers for storage and handling.[9]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][3]

Spills: For small spills, absorb the material with an inert absorbent such as vermiculite, sand,

or earth.[1][3] Place the absorbed material into a suitable, labeled container for hazardous

waste disposal. For large spills, evacuate the area and contact emergency personnel.

Disposal Plan
5-Hexynoic acid and any materials contaminated with it are considered hazardous waste.

Waste Collection:

Collect all waste containing 5-Hexynoic acid in a designated, properly labeled, and

sealed container.

Do not mix with incompatible waste streams, such as strong oxidizing agents.[1]

Disposal:
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Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company.

Follow all local, state, and federal regulations for the disposal of corrosive and organic

chemical waste.[1][3]
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Workflow for Handling 5-Hexynoic Acid
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Caption: Procedural workflow for the safe handling of 5-Hexynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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